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Compound of Interest

Compound Name: connexin 45
CAS No.: 131461-62-6
Cat. No.: B1180208
Get Quote
. J

For researchers, scientists, and drug development professionals, the specificity of an antibody
is paramount for generating reliable and reproducible data. This guide provides a
comprehensive comparison of commercially available Connexin 45 (Cx45) antibodies, with a
focus on their validation using knockout (KO) tissues—the gold standard for demonstrating
antibody specificity.

Comparison of Commercially Available Connexin 45
Antibodies

The following table summarizes the key features of several commercially available Connexin
45 antibodies and the extent of their validation using knockout models. The use of knockout
tissues or cell lines provides the most definitive evidence of antibody specificity, as the target
protein is absent, and therefore, no signal should be detected.
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Antibody
(Product ID)

Host Species

Clonality

Validated
Applications

Knockout
Validation
Details

Abcam
(ab316742)

Rabbit

Monoclonal

WB, IP

KO Validated.
Western blot
analysis showed
a band at 45 kDa
in wild-type A549
cell lysates, with
no signal
observed at this
size in the GJC1
knockout A549

cell line.

Proteintech
(22184-1-AP)

Rabbit

Polyclonal

WB, IHC, ELISA

KD/KO
Validated.
Validated in-
house using
knockout or
knockdown cell
lines. Specific
data on the
knockout model
is available on
the product's

webpage.

BiCell Scientific
(00407)

Rabbit

Polyclonal

IF, IHC, WB

Validated on
mouse tissue.
While not
explicitly stated
as knockout-
validated on the
product page, its
validation on
tissue makes it a

candidate for
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comparison with
knockout

controls.[1]

Novus
Biologicals
(NBP2-76925)

Rabbit

Polyclonal

WB, ICCI/IF, IHC

Validated for use
in human,
mouse, and rat.
Knockout
validation is not
explicitly
mentioned on the
product
datasheet.

HUABIO
(ER1803-93)

Rabbit

Polyclonal

WB, IHC, IF,
ELISA

Reacts with
human, mouse,
and rat samples.
Knockout
validation is not
specified on the

product page.[2]

Biosensis

Sheep

Polyclonal

WB, IHC

Specificity was
shown by pre-
incubation with
the immunizing
peptide. While
this
demonstrates
specificity for the
peptide, it is not
as rigorous as
knockout

validation.[3]

Experimental Workflow for Antibody Validation
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The validation of antibody specificity using knockout tissue is a critical experimental step. The
following diagram illustrates a typical workflow for this process.
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Caption: Experimental workflow for validating antibody specificity using knockout tissue.

Detailed Experimental Protocols

Reproducible results depend on meticulous adherence to experimental protocols. Below are
detailed methodologies for Western Blotting and Immunohistochemistry for the validation of
Connexin 45 antibodies using knockout tissues.

Western Blotting Protocol

This protocol is adapted from standard procedures and product-specific recommendations for
Cx45 antibody validation.

e Protein Extraction:
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o Homogenize wild-type (WT) and Cx45 knockout (KO) tissues or cells in RIPA buffer
supplemented with protease and phosphatase inhibitors.

o Incubate on ice for 30 minutes, followed by centrifugation at 14,000 x g for 15 minutes at
4°C.

o Collect the supernatant and determine the protein concentration using a BCA assay.
e SDS-PAGE and Transfer:
o Denature 20-30 ug of protein lysate by boiling in Laemmli sample buffer for 5 minutes.
o Separate the proteins on a 10% SDS-polyacrylamide gel.
o Transfer the separated proteins to a nitrocellulose or PVDF membrane.
e Immunoblotting:

o Block the membrane with 5% non-fat dry milk or 3% BSA in Tris-buffered saline with 0.1%
Tween-20 (TBST) for 1 hour at room temperature.

o Incubate the membrane with the primary anti-Cx45 antibody (e.g., Abcam ab316742 at a
1:1000 dilution) overnight at 4°C.

o Wash the membrane three times with TBST for 10 minutes each.

o Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature.

o Wash the membrane again three times with TBST for 10 minutes each.
e Detection:

o Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the
blot.

o For a loading control, probe the membrane with an antibody against a housekeeping
protein such as GAPDH or B-actin. It is important to confirm that the expression of the
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chosen loading control is not affected by the experimental conditions and is consistent
across different tissue types.[4]

Immunohistochemistry (IHC) Protocol

This protocol provides a general framework for IHC staining of Cx45 in tissue sections.[5][6][7]
o Tissue Preparation:
o Fix tissues in 4% paraformaldehyde, embed in paraffin, and cut into 5 um sections.

o Deparaffinize the sections in xylene and rehydrate through a graded series of ethanol to
water.

e Antigen Retrieval:

o Perform heat-induced epitope retrieval by immersing the slides in a citrate buffer (pH 6.0)
and heating in a pressure cooker or water bath at 95-100°C for 20 minutes.

o Allow the slides to cool to room temperature.
e Staining:

o Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes (for
chromogenic detection).

o Block non-specific antibody binding with a blocking buffer (e.g., 5% normal goat serum in
PBS) for 1 hour.

o Incubate the sections with the primary anti-Cx45 antibody (e.g., Proteintech 22184-1-AP at
a 1:400 dilution) overnight at 4°C in a humidified chamber.[8]

o Wash the sections three times with PBS.
o Detection and Visualization:

o Incubate with a biotinylated secondary antibody followed by a streptavidin-HRP conjugate
(for chromogenic detection) or a fluorescently labeled secondary antibody.
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o For chromogenic detection, develop the signal with a DAB substrate and counterstain with

hematoxylin.
o For fluorescence, mount the slides with a mounting medium containing DAPI.

o Image the slides using a light or fluorescence microscope.

Connexin 45 Signaling Pathway

Connexin 45 is involved in cellular communication and has been implicated in specific
signaling pathways. For instance, Cx45 can influence cell proliferation through ATP signaling,
which involves intracellular calcium and the ERK1/2 pathway.[9] Additionally, Cx43 and Cx45
hemichannels can mediate the release of ATP.[10]
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Caption: Simplified signaling pathway involving Connexin 45-mediated ATP release.

By utilizing knockout-validated antibodies and following robust experimental protocols,
researchers can ensure the accuracy and reliability of their findings in studies involving
Connexin 45.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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